N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H14F3N5O3S2/c19-18(20,21)9-4-1-2-5-10(9)23-12(27)8-31-17-25-14(22)13(16(29)26-17)24-15(28)11-6-3-7-30-11/h1-7H,8H2,(H,23,27)(H,24,28)(H3,22,25,26,29)
• InChI Key: SQURNVFYJUMQJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C18H14F3N5O3S2
• Molecular Weight: 469.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H14F3N5O3S2 and its molecular weight is 469.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of thiophene derivatives, including compounds similar to the specified chemical structure, often involves innovative methods to create heterocyclic compounds with potential biological activities. For instance, Ahmed et al. (2007) discuss the synthesis of thiophene-2-carboxamide derivatives with potential as new antibiotic and antibacterial drugs (Ahmed, 2007). Similarly, Shipilovskikh et al. (2020) synthesized N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, demonstrating the antinociceptive activity of these compounds, highlighting the diverse biological applications of thiophene derivatives (Shipilovskikh et al., 2020).

Biological Activity

The thiophene scaffold is frequently utilized in medicinal chemistry due to its promising biological activities. For example, Lahsasni et al. (2018) synthesized new pyrimidine and thiophene derivatives, exhibiting antibacterial and anti-inflammatory activities. This study shows the potential of thiophene derivatives in developing new therapeutics (Lahsasni et al., 2018). Additionally, Vasylyev et al. (1999) focused on the synthesis of heterocycles containing thiophene moieties, further underscoring the importance of thiophene derivatives in drug discovery (Vasylyev et al., 1999).

Heterocyclic Chemistry

Thiophene derivatives serve as key intermediates in heterocyclic chemistry for synthesizing more complex molecules with potential pharmaceutical applications. El-Meligie et al. (2020) utilized thiophene-2-carboxamides as synthons for preparing thieno[3,2-d]pyrimidines, highlighting the versatility of thiophene derivatives in synthesizing diverse heterocyclic structures with potential biological activities (El-Meligie et al., 2020).